Cas no 2877637-31-3 (7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline)
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-2-[hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]quinoline
- 7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline
-
- Inchi: 1S/C15H18BrN3O2S/c1-22(20,21)19-8-2-7-18(9-10-19)15-6-4-12-3-5-13(16)11-14(12)17-15/h3-6,11H,2,7-10H2,1H3
- InChI Key: IGWLBRYWSVZADK-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(Br)C=2)C=CC=1N1CCCN(S(C)(=O)=O)CC1
Experimental Properties
- Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 546.9±60.0 °C(Predicted)
- pka: 5.01±0.61(Predicted)
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6743-9004-2μmol |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9004-5μmol |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9004-10μmol |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9004-20μmol |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9004-1mg |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6743-9004-2mg |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9004-3mg |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9004-4mg |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6743-9004-5mg |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9004-10mg |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline |
2877637-31-3 | 10mg |
$118.5 | 2023-09-07 |
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline
Introduction to 7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline (CAS No. 2877637-31-3)
7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline, a compound with the CAS number 2877637-31-3, is a synthetic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a quinoline core, a bromine substituent, and a 4-methanesulfonyl-1,4-diazepan moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The quinoline scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. Quinoline derivatives have been shown to exhibit a wide range of pharmacological properties, including antimalarial, antibacterial, and anticancer activities. The presence of the bromine substituent at the 7-position of the quinoline ring can significantly influence the compound's physicochemical properties and biological activity. Brominated quinolines have been reported to have enhanced lipophilicity and improved cellular uptake, which can enhance their efficacy in various therapeutic settings.
The 4-methanesulfonyl-1,4-diazepan moiety is another key structural feature of 7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline. This functional group is known for its ability to modulate the activity of various enzymes and receptors. Specifically, the methanesulfonyl group can act as a bioisostere for carboxylic acids or sulfonic acids, which are common functional groups in many biologically active molecules. The 1,4-diazepan ring provides additional flexibility and conformational diversity, which can be crucial for optimizing the binding affinity and selectivity of the compound towards its target.
Recent studies have highlighted the potential of 7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis. Additionally, preliminary studies have suggested that this compound may have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases.
In terms of pharmacokinetics, 7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline has demonstrated favorable properties. It exhibits good oral bioavailability and a reasonable half-life in preclinical models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.
The development of 7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline as a potential therapeutic agent is ongoing. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Advanced computational methods and high-throughput screening techniques are being employed to identify lead compounds with improved pharmacological profiles. Additionally, preclinical studies are being conducted to evaluate the safety and efficacy of this compound in various disease models.
In conclusion, 7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline (CAS No. 2877637-31-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as cancer and neurodegenerative diseases.
2877637-31-3 (7-bromo-2-(4-methanesulfonyl-1,4-diazepan-1-yl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)